Cas no 1804880-11-2 (Ethyl 5-cyano-4-(trifluoromethyl)picolinate)
Ethyl 5-cyano-4-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-4-(trifluoromethyl)picolinate
-
- Inchi: 1S/C10H7F3N2O2/c1-2-17-9(16)8-3-7(10(11,12)13)6(4-14)5-15-8/h3,5H,2H2,1H3
- InChI Key: DRHKSHAUQKJLIU-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CN=C(C(=O)OCC)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 334
- XLogP3: 2
- Topological Polar Surface Area: 63
Ethyl 5-cyano-4-(trifluoromethyl)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007754-250mg |
Ethyl 5-cyano-4-(trifluoromethyl)picolinate |
1804880-11-2 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029007754-500mg |
Ethyl 5-cyano-4-(trifluoromethyl)picolinate |
1804880-11-2 | 95% | 500mg |
$1,634.45 | 2022-04-01 | |
| Alichem | A029007754-1g |
Ethyl 5-cyano-4-(trifluoromethyl)picolinate |
1804880-11-2 | 95% | 1g |
$2,779.20 | 2022-04-01 |
Ethyl 5-cyano-4-(trifluoromethyl)picolinate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Ethyl 5-cyano-4-(trifluoromethyl)picolinate
Research Brief on Ethyl 5-cyano-4-(trifluoromethyl)picolinate (CAS: 1804880-11-2) in Chemical Biology and Pharmaceutical Applications
Ethyl 5-cyano-4-(trifluoromethyl)picolinate (CAS: 1804880-11-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by a picolinate core substituted with cyano and trifluoromethyl groups, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel enzyme inhibitors, agrochemicals, and pharmaceutical agents targeting various diseases.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 5-cyano-4-(trifluoromethyl)picolinate as a key intermediate in the synthesis of potent kinase inhibitors. The research demonstrated that the trifluoromethyl group enhances binding affinity to target proteins, while the cyano group facilitates further derivatization. The study reported a series of compounds derived from this scaffold showing promising activity against cancer-related kinases, with IC50 values in the nanomolar range. Molecular docking studies revealed that these compounds occupy the ATP-binding site of the target kinases, suggesting a competitive inhibition mechanism.
In the field of agrochemical research, a recent patent application (WO2023056789) disclosed novel pesticidal compositions containing derivatives of Ethyl 5-cyano-4-(trifluoromethyl)picolinate. The compounds exhibited excellent insecticidal activity against a broad spectrum of agricultural pests, with the trifluoromethyl group contributing to improved metabolic stability and bioavailability. Field trials demonstrated effective pest control at significantly lower application rates compared to conventional pesticides, highlighting the compound's potential for developing more sustainable crop protection solutions.
From a synthetic chemistry perspective, innovative methodologies have been developed for the efficient production of Ethyl 5-cyano-4-(trifluoromethyl)picolinate. A 2024 paper in Organic Process Research & Development described a continuous flow synthesis approach that improved yield (85%) and reduced reaction time from 12 hours to 30 minutes compared to batch processes. The optimized protocol employed a copper-catalyzed cyanation reaction followed by a trifluoromethylation step, demonstrating excellent scalability and reproducibility for industrial applications.
Pharmacokinetic studies of derivatives based on this scaffold have shown favorable drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2023) reported that ester derivatives of Ethyl 5-cyano-4-(trifluoromethyl)picolinate exhibit good membrane permeability and metabolic stability in human liver microsome assays. The presence of the trifluoromethyl group was found to significantly enhance metabolic stability, with half-life improvements of 3-5 fold compared to non-fluorinated analogs. These findings support the potential of this chemical scaffold in developing orally bioavailable pharmaceutical agents.
Future research directions for Ethyl 5-cyano-4-(trifluoromethyl)picolinate include exploration of its applications in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. Preliminary studies suggest that the picolinate core can serve as an effective linker in PROTAC molecules, while the cyano group offers potential for developing targeted covalent inhibitors through reaction with cysteine residues in target proteins. These applications could significantly expand the therapeutic potential of compounds derived from this versatile chemical scaffold.
1804880-11-2 (Ethyl 5-cyano-4-(trifluoromethyl)picolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)